![molecular formula C28H26ClNO B5176350 N-benzyl-N-[3-(4-chlorophenoxy)benzyl]-2-phenylethanamine CAS No. 415957-50-5](/img/structure/B5176350.png)
N-benzyl-N-[3-(4-chlorophenoxy)benzyl]-2-phenylethanamine
Overview
Description
N-benzyl-N-[3-(4-chlorophenoxy)benzyl]-2-phenylethanamine is a chemical compound that belongs to the family of phenethylamines. It is also known as 4-Chloro-α-ethyl-N-benzylbenzeneethanamine or 4-CEC. This compound has been extensively studied for its potential use in scientific research.
Mechanism of Action
The mechanism of action of N-benzyl-N-[3-(4-chlorophenoxy)benzyl]-2-phenylethanamine is not fully understood. However, it is believed to act as a reuptake inhibitor of dopamine, serotonin, and norepinephrine. This compound also acts as a releasing agent for these neurotransmitters, which results in an increase in their extracellular concentrations.
Biochemical and Physiological Effects:
N-benzyl-N-[3-(4-chlorophenoxy)benzyl]-2-phenylethanamine has been shown to have various biochemical and physiological effects. These include an increase in locomotor activity, an increase in heart rate and blood pressure, and an increase in body temperature. This compound has also been shown to have anxiogenic and antidepressant effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-benzyl-N-[3-(4-chlorophenoxy)benzyl]-2-phenylethanamine in lab experiments is its high potency. This compound has been shown to be effective in small doses, which makes it a cost-effective option for researchers. However, one of the limitations of using this compound is its potential for abuse. It is important for researchers to handle this compound with caution and follow proper safety protocols.
Future Directions
There are several future directions for the study of N-benzyl-N-[3-(4-chlorophenoxy)benzyl]-2-phenylethanamine. One potential direction is the development of new drugs based on this compound for the treatment of medical conditions such as depression and anxiety. Another direction is the study of the long-term effects of this compound on the brain and other organs. Additionally, further research is needed to understand the mechanism of action of this compound and its potential for abuse.
Synthesis Methods
The synthesis of N-benzyl-N-[3-(4-chlorophenoxy)benzyl]-2-phenylethanamine involves the reaction of 4-chlorophenylacetonitrile with benzylmagnesium chloride, followed by the reaction of the resulting product with α-bromo-4-chloro-2,5-dimethoxyphenethylamine. This reaction yields N-benzyl-N-[3-(4-chlorophenoxy)benzyl]-2-phenylethanamine as the final product.
Scientific Research Applications
N-benzyl-N-[3-(4-chlorophenoxy)benzyl]-2-phenylethanamine has been used in scientific research as a reference standard for the analysis of novel psychoactive substances. This compound has also been used in the development of new drugs for the treatment of various medical conditions, including depression, anxiety, and obesity.
properties
IUPAC Name |
N-benzyl-N-[[3-(4-chlorophenoxy)phenyl]methyl]-2-phenylethanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H26ClNO/c29-26-14-16-27(17-15-26)31-28-13-7-12-25(20-28)22-30(21-24-10-5-2-6-11-24)19-18-23-8-3-1-4-9-23/h1-17,20H,18-19,21-22H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PMFBAQCHJRUNGX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCN(CC2=CC=CC=C2)CC3=CC(=CC=C3)OC4=CC=C(C=C4)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H26ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101152055 |
Source
|
| Record name | N-[[3-(4-Chlorophenoxy)phenyl]methyl]-N-(phenylmethyl)benzeneethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101152055 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
428.0 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
415957-50-5 |
Source
|
| Record name | N-[[3-(4-Chlorophenoxy)phenyl]methyl]-N-(phenylmethyl)benzeneethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=415957-50-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-[[3-(4-Chlorophenoxy)phenyl]methyl]-N-(phenylmethyl)benzeneethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101152055 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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